propanedinitrile CAS No. 647839-49-4](/img/structure/B8627371.png)
[(6-Bromopyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile
Cat. No. B8627371
Key on ui cas rn:
647839-49-4
M. Wt: 332.12 g/mol
InChI Key: SYCADWURZHGLMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07026340B2
Procedure details
By using (3,3,3-trifluoropropyl)malononitrile (540 mg), N,N-dimethylformamide (4 ml), potassium carbonate (400 mg) and 6-bromo-2-(bromomethyl)pyridine (590 mg) according to the similar method described in Production Example 4 was obtained 541 mg of 2-((6-bromo-2-pyridyl)methyl)-2-(3,3,3-trifluoropropyl)malononitrile represented by the following formula (hereinafter referred to as the present invention compound (14)).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:11])([F:10])[CH2:3][CH2:4][CH:5]([C:8]#[N:9])[C:6]#[N:7].C(=O)([O-])[O-].[K+].[K+].[Br:18][C:19]1[N:24]=[C:23]([CH2:25]Br)[CH:22]=[CH:21][CH:20]=1>CN(C)C=O>[Br:18][C:19]1[N:24]=[C:23]([CH2:25][C:5]([CH2:4][CH2:3][C:2]([F:10])([F:11])[F:1])([C:8]#[N:9])[C:6]#[N:7])[CH:22]=[CH:21][CH:20]=1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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540 mg
|
|
Type
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reactant
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Smiles
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FC(CCC(C#N)C#N)(F)F
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Step Two
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Name
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|
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Quantity
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400 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Three
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Name
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Quantity
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590 mg
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Type
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reactant
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Smiles
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BrC1=CC=CC(=N1)CBr
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Step Four
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Name
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Quantity
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4 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
BrC1=CC=CC(=N1)CC(C#N)(C#N)CCC(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 541 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 69.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
